Cas no 2229406-66-8 (O-2-(2-fluoro-6-nitrophenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(2-fluoro-6-nitrophenyl)-2-methylpropylhydroxylamine
• CAS No: 2229406-66-8
• MF: C₁₀H₁₃FN₂O₃
• MW: 228.220226049423
• CID: 6221209
• PubChem ID: 165657725
• Update Time: 2025-10-31

O-2-(2-fluoro-6-nitrophenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-fluoro-6-nitrophenyl)-2-methylpropylhydroxylamine
• 2229406-66-8
• EN300-1824947
• O-[2-(2-fluoro-6-nitrophenyl)-2-methylpropyl]hydroxylamine

• Inchi： 1S/C10H13FN2O3/c1-10(2,6-16-12)9-7(11)4-3-5-8(9)13(14)15/h3-5H,6,12H2,1-2H3
• InChI Key： FPKNHMPKADJBMC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)(C)CON)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.09102044g/mol
• Monoisotopic Mass: 228.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-(2-fluoro-6-nitrophenyl)-2-methylpropylhydroxylamine

Professional Introduction to Compound with CAS No. 2229406-66-8 and Product Name: O-2-(2-fluoro-6-nitrophenyl)-2-methylpropylhydroxylamine

The compound with the CAS number 2229406-66-8 and the product name O-2-(2-fluoro-6-nitrophenyl)-2-methylpropylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both a fluoro group and a nitro group in its aromatic ring system, combined with a hydroxylamine moiety, makes it a versatile intermediate for the synthesis of various bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds incorporating fluorine and nitro substituents. These functional groups are widely recognized for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The fluoro group, in particular, is renowned for its ability to improve lipophilicity and binding interactions with biological targets, while the nitro group can serve as a crucial pharmacophore in certain therapeutic contexts. The compound in question exemplifies how these functional groups can be strategically integrated into molecular frameworks to achieve desired pharmacological effects.

The O-2-(2-fluoro-6-nitrophenyl)-2-methylpropylhydroxylamine molecule is of particular interest due to its potential role as a precursor in the synthesis of small-molecule drugs targeting various diseases. For instance, research has shown that derivatives of this compound exhibit promising activity against infectious diseases and inflammatory conditions. The hydroxylamine functionality is known to participate in redox reactions, making it a valuable component in designing prodrugs or bioactivatable molecules. Such properties are highly relevant in the development of next-generation therapeutics that require precise temporal and spatial control of their biological activity.

Recent studies have highlighted the importance of fluorinated nitroaromatic compounds in medicinal chemistry. These compounds often exhibit enhanced bioavailability and improved pharmacological profiles compared to their non-fluorinated counterparts. The structural motif present in O-2-(2-fluoro-6-nitrophenyl)-2-methylpropylhydroxylamine aligns well with this trend, suggesting that it may serve as a valuable scaffold for further derivatization. Researchers have been exploring various synthetic routes to modify this core structure, aiming to optimize its pharmacokinetic and pharmacodynamic properties. The use of computational methods, such as molecular docking and quantum mechanical calculations, has been instrumental in guiding these efforts.

One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. The combination of a fluoro group and a nitro group can disrupt viral replication mechanisms by interfering with essential enzymatic pathways or by modulating host immune responses. Preliminary experimental data indicate that certain analogs of this compound exhibit inhibitory activity against viruses affecting humans. This finding underscores the importance of continued research into fluorinated nitroaromatic hydroxylamines as antiviral candidates.

The synthesis of O-2-(2-fluoro-6-nitrophenyl)-2-methylpropylhydroxylamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenation, have been employed to construct the desired molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to achieve enantiopure products, depending on the intended application.

In conclusion, the compound with CAS number 2229406-66-8 and product name O-2-(2-fluoro-6-nitrophenyl)-2-methylpropylhydroxylamine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.